Cas no 185445-06-1 (Ethanone, 1-(1,2,4-triazin-3-yl)-)

• Product Name: Ethanone, 1-(1,2,4-triazin-3-yl)-
• CAS No: 185445-06-1
• MF: C₅H₅N₃O
• MW: 123.112700223923
• CID: 1057616
• PubChem ID: 45085169
• Update Time: 2025-04-20

Ethanone, 1-(1,2,4-triazin-3-yl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(1,2,4-triazin-3-yl)-
• 1-(1,2,4-triazin-3-yl)ethanone
• Ethanone, 1-(1,2,4-triazin-3-yl)- (9CI)
• 185445-06-1
• DTXSID60665795
• SB73622
• 1-(1,2,4-Triazin-3-yl)ethan-1-one
• DB-275830

• Inchi： 1S/C5H5N3O/c1-4(9)5-6-2-3-7-8-5/h2-3H,1H3
• InChI Key： JHHXWOPNJASHSD-UHFFFAOYSA-N
• SMILES： O=C(C)C1N=NC=CN=1

Computed Properties

• Exact Mass: 123.04335
• Monoisotopic Mass: 123.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.7A^2
• XLogP3: -0.8

Experimental Properties

• PSA: 55.74